Cas no 52493-38-6 (2-cyano-N-heptylacetamide)

2-cyano-N-heptylacetamide structure
2-cyano-N-heptylacetamide structure
Product Name:2-cyano-N-heptylacetamide
CAS No:52493-38-6
MF:C10H18N2O
MW:182.262722492218
MDL:MFCD01336409
CID:1577840
PubChem ID:4645528
Update Time:2025-04-21

2-cyano-N-heptylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-N-heptylacetamide
    • acetamide, 2-cyano-N-heptyl-
    • 52493-38-6
    • 2-Cyano-N-(heptyl)-acetamide
    • AKOS001255481
    • G35141
    • DB-323827
    • SCHEMBL6320829
    • CCA49338
    • DTXSID10405209
    • CS-0241974
    • EN300-24251
    • Z169918904
    • NCGC00337836-01
    • DB-321416
    • AB01330250-02
    • Propanamide,n-3-isoxazolyl-2-methyl-(9CI)
    • MDL: MFCD01336409
    • Inchi: 1S/C10H18N2O/c1-2-3-4-5-6-9-12-10(13)7-8-11/h2-7,9H2,1H3,(H,12,13)
    • InChI Key: GSWGIMFYYVRCCH-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)NCCCCCCC

Computed Properties

  • Exact Mass: 182.14204
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 358.4±25.0 °C at 760 mmHg
  • Flash Point: 170.5±23.2 °C
  • PSA: 52.89
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-cyano-N-heptylacetamide Security Information

2-cyano-N-heptylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-06
TRC
C910255-100mg
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$ 95.00 2022-06-06
TRC
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$ 340.00 2022-06-06
Enamine
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$42.0 2025-02-20
Enamine
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$66.0 2025-02-20
Enamine
EN300-24251-0.25g
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$92.0 2025-02-20
Enamine
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$175.0 2025-02-20
Enamine
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$256.0 2025-02-20
Enamine
EN300-24251-2.5g
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$503.0 2025-02-20
Enamine
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